Cas no 133471-06-4 (Inosine,2'-deoxy-6-O-phenyl-, 3',5'-diacetate (9CI))

• Product Name: Inosine,2'-deoxy-6-O-phenyl-, 3',5'-diacetate (9CI)
• CAS No: 133471-06-4
• MF: C₂₀H₂₀N₄O₆
• MW: 412.396004676819
• CID: 139068
• PubChem ID: 57347973
• Update Time: 2025-04-19

Inosine,2'-deoxy-6-O-phenyl-, 3',5'-diacetate (9CI) Chemical and Physical Properties

Names and Identifiers

• Inosine,2'-deoxy-6-O-phenyl-, 3',5'-diacetate (9CI)
• 3',5'-DI-O-ACETYL-O6-PHENYL-2'-DEOXYINOSINE
• 3’, 5’-DI-O-ACETYL-O6-PHENYL-2’-DEOXYINOSINE
• Inosine,2'-deoxy-6-O-phenyl-,3',5'-diacetate(9ci)
• 133471-06-4
• [(2R,3S,5R)-3-acetyloxy-5-(6-phenoxypurin-9-yl)oxolan-2-yl]methyl acetate
• ((2R,3S,5R)-3-acetoxy-5-(6-phenoxy-9H-purin-9-yl)tetrahydrofuran-2-yl)methyl acetate

• Inchi： 1S/C20H20N4O6/c1-12(25)27-9-16-15(28-13(2)26)8-17(30-16)24-11-23-18-19(24)21-10-22-20(18)29-14-6-4-3-5-7-14/h3-7,10-11,15-17H,8-9H2,1-2H3/t15-,16+,17+/m0/s1
• InChI Key： PHPOEQOFLFRTBK-GVDBMIGSSA-N
• SMILES： O1[C@H](C[C@@H]([C@H]1COC(C)=O)OC(C)=O)N1C=NC2C(=NC=NC1=2)OC1C=CC=CC=1

Computed Properties

• Exact Mass: 412.13800
• Monoisotopic Mass: 412.13828437g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 30
• Rotatable Bond Count: 8
• Complexity: 616
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 115Ų

Experimental Properties

• PSA: 114.66000
• LogP: 2.40090